Cas no 1361564-66-0 (3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl)

• Product Name: 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl
• CAS No: 1361564-66-0
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4991423
• Update Time: 2025-06-13

3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-2-3-8(4-12(7)17)10-5-9(14)6-11(15)13(10)16/h2-6H,1H3
• InChI Key： YNPOFMUQAZFSOP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(C)=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl

Research Briefing on 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl (CAS: 1361564-66-0): Recent Advances and Applications

The compound 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl (CAS: 1361564-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound belongs to the class of polychlorinated biphenyls (PCBs), which are known for their environmental persistence and biological effects, but recent studies highlight its modified structure as a promising candidate for targeted drug development.

Recent research has explored the synthetic pathways for 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl, emphasizing the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the fluorine and methyl groups at specific positions enhances the compound's metabolic stability and bioavailability, making it a viable scaffold for further derivatization. The CAS number 1361564-66-0 has been pivotal in tracking these advancements in chemical databases and patent filings.

In terms of biological activity, preliminary in vitro studies have shown that 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl exhibits moderate inhibitory effects on cytochrome P450 enzymes, particularly CYP3A4, which is involved in drug metabolism. This property suggests its potential as a modulator of drug-drug interactions or as a lead compound for developing enzyme inhibitors. Furthermore, molecular docking simulations have revealed its affinity for the aryl hydrocarbon receptor (AhR), a key player in xenobiotic response and immune regulation, opening avenues for research in inflammatory diseases and cancer therapy.

Environmental and toxicological assessments of this compound are also underway, given the historical concerns associated with PCBs. A 2024 study in Environmental Science & Technology reported that the fluorinated and methylated modifications reduce the compound's bioaccumulation potential compared to traditional PCBs, mitigating some ecological risks. However, long-term toxicity studies are still needed to fully evaluate its safety profile for pharmaceutical applications.

In conclusion, 3'-Fluoro-4'-methyl-2,3,5-trichlorobiphenyl (CAS: 1361564-66-0) represents a promising yet underexplored molecule in chemical biology. Its synthetic accessibility, combined with its intriguing biological activities, positions it as a candidate for further drug discovery efforts. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications, while addressing any remaining environmental and safety concerns.